Cas no 20828-43-7 (2-bromodocosanoic acid)
2-bromodocosanoic acid structure
Product Name:2-bromodocosanoic acid
CAS No:20828-43-7
MF:C22H43BrO2
MW:419.479626893997
CID:1396375
Update Time:2024-08-16
2-bromodocosanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromodocosanoic acid
- docosanoic acid, 2-bromo-
- LogP
- α-bromobehenic acid
- 2-bromo-Docosanoicacid
-
- Inchi: 1S/C22H43BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22(24)25/h21H,2-20H2,1H3,(H,24,25)
- InChI Key: IFSUBPATRZCTBA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)CCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 418.24479
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Melting Point: 70-70.5 °C
- Boiling Point: 483.3±18.0 °C(Predicted)
- PSA: 37.3
- pka: 2.97±0.21(Predicted)
2-bromodocosanoic acid Related Literature
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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